![molecular formula C5H3BrN4S B2842759 4-Bromo-2-(1,2,4-triazol-1-yl)-1,3-thiazole CAS No. 1500213-20-6](/img/structure/B2842759.png)
4-Bromo-2-(1,2,4-triazol-1-yl)-1,3-thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-Bromo-2-(1,2,4-triazol-1-yl)-1,3-thiazole” is a chemical compound that is part of a series of novel 1,2,4-triazole derivatives . It is related to other compounds that have been synthesized and studied for their fungicidal activities .
Synthesis Analysis
The synthesis of similar 1,2,4-triazole derivatives involves a Cu(I) catalyzed [3 + 2] dipolar cycloaddition between N-substituted(prop-2-yn-1-yl)amines and benzyl 2-azidoacetates . The resulting triazoles were thoroughly characterized using different spectral techniques .Molecular Structure Analysis
The molecular structure of similar compounds was confirmed by nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) . Some compounds were further confirmed by X-ray single crystal diffraction .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds include a Cu(I) catalyzed [3 + 2] dipolar cycloaddition . This reaction is part of the broader class of Huisgen’s [3 + 2] cycloaddition reactions, which are used for the synthesis of disubstituted 1,2,3-triazoles .Scientific Research Applications
Synthesis of Derivatives : A study described the synthesis of 4-(1 H -1,2,3-triazol-4-yl)-1,3-thiazole-2-amines, demonstrating the potential for creating a variety of thiazole derivatives for further research applications (Bunev et al., 2014).
Structural Analysis : Research on 2-(3'-Bromoanilino)-5-[5'-amino-1'-(4 ''-chlorophenyl)-1',2',3'-triazol-4'-yl]-1,3,4-thiodiazole revealed its crystal structure, which is crucial for understanding the chemical properties and potential applications of such compounds (Zy Zhang et al., 1996).
Antimicrobial Activity : A study focused on the synthesis of 4-(alkyl/aryl)- 3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol, showing its antimicrobial activity against various bacterial and fungal strains (Kaneria et al., 2016).
Antibacterial Properties : The synthesis and antibacterial activities of novel Imidazo[2,1-b]-1,3,4-thiadiazoles were investigated, highlighting their potential use in combating bacterial infections (Atta et al., 2011).
Potential as Plant Growth Regulators : The synthesis of 2-(5-phenylthiazol-4-yl)benzoic acid derivatives, required for testing as potential plant growth regulators, was detailed in a study, indicating their possible agricultural applications (Teitei, 1980).
Molecular Modeling and Docking Studies : New series of thiazole derivatives were synthesized and subjected to molecular modeling and MOE docking studies, evaluating their antimicrobial activity against various bacteria and fungi (Althagafi et al., 2019).
properties
IUPAC Name |
4-bromo-2-(1,2,4-triazol-1-yl)-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN4S/c6-4-1-11-5(9-4)10-3-7-2-8-10/h1-3H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOXHVYGHAYEQLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)N2C=NC=N2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1500213-20-6 |
Source
|
Record name | 1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.